4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine
Overview
Description
4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine is a useful research compound. Its molecular formula is C7H3BrF6N2 and its molecular weight is 309. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine can be achieved through a multi-step process involving the introduction of the bromine and trifluoromethyl groups onto a pyridine ring, followed by the introduction of an amino group at the 2-position of the pyridine ring.", "Starting Materials": ["2,3,5-trifluoropyridine", "bromine", "ammonia", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium acetate", "ethanol"], "Reaction": ["Step 1: Bromination of 2,3,5-trifluoropyridine using bromine in acetic acid to yield 4-bromo-2,3,5-trifluoropyridine", "Step 2: Trifluoromethylation of 4-bromo-2,3,5-trifluoropyridine using sodium trifluoromethanesulfinate and hydrogen peroxide in acetic acid to yield 4-bromo-3,5-bis(trifluoromethyl)pyridine", "Step 3: Amination of 4-bromo-3,5-bis(trifluoromethyl)pyridine using ammonia in ethanol with sodium hydroxide and sodium acetate as catalysts to yield 4-bromo-3,5-bis(trifluoromethyl)pyridin-2-amine"] } | |
CAS No. |
2731007-20-6 |
Molecular Formula |
C7H3BrF6N2 |
Molecular Weight |
309 |
Purity |
95 |
Origin of Product |
United States |
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